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Compound of Interest

Compound Name: 18-methylnonadecanoyl-CoA

Cat. No.: B15548457 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
18-methylnonadecanoyl-CoA is a long-chain branched acyl-coenzyme A (acyl-CoA)

molecule. The analysis of specific acyl-CoAs is crucial for understanding cellular metabolism,

including fatty acid oxidation and the biosynthesis of complex lipids. Dysregulation of acyl-CoA

metabolism has been implicated in various metabolic and neurodegenerative diseases. This

document provides a detailed protocol for the extraction of 18-methylnonadecanoyl-CoA from

tissue samples for subsequent analysis, typically by mass spectrometry. The protocol is

synthesized from established methods for long-chain and branched-chain acyl-CoA extraction.

Experimental Protocols
This protocol outlines a robust method for the extraction and purification of 18-
methylnonadecanoyl-CoA from tissue samples, adapted from several published procedures

for long-chain acyl-CoA analysis.[1][2][3][4]

Materials and Reagents:

Tissue sample (e.g., liver, kidney, heart, muscle)[2]

Liquid nitrogen
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Homogenizer (e.g., glass homogenizer)

Phosphate buffer (100 mM KH2PO4, pH 4.9)

Acetonitrile (ACN)

Isopropanol

Solid-phase extraction (SPE) columns (e.g., C18 or oligonucleotide purification columns)[2]

[4]

Elution solvent (e.g., 2-propanol or methanol/ammonium formate mixture)[2][3]

Internal standard (e.g., heptadecanoyl-CoA)[4]

Centrifuge

Evaporator (e.g., nitrogen evaporator)

Protocol:

Sample Collection and Quenching:

Excise the tissue of interest and immediately freeze-clamp it in liquid nitrogen to quench

metabolic activity.[5][6] Store samples at -80°C until extraction.

Homogenization:

Weigh the frozen tissue (typically 20-100 mg).[2][4]

In a pre-chilled glass homogenizer, add the frozen tissue and an appropriate volume of

ice-cold KH2PO4 buffer (100 mM, pH 4.9).[2]

Homogenize the tissue thoroughly on ice.

Add 2-propanol to the homogenate and homogenize again.[2]

Extraction:
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Transfer the homogenate to a centrifuge tube.

Add acetonitrile to the homogenate to precipitate proteins and extract the acyl-CoAs.[2][3]

Vortex the mixture vigorously for 1 minute.

Centrifuge at a high speed (e.g., 12,000 x g) for 10 minutes at 4°C to pellet the

precipitated proteins and cell debris.

Carefully collect the supernatant containing the acyl-CoAs.

Solid-Phase Extraction (SPE) Purification:

Condition the SPE column (e.g., C18 or oligonucleotide purification column) according to

the manufacturer's instructions.

Load the supernatant from the extraction step onto the conditioned SPE column.[2]

Wash the column to remove interfering substances. A typical wash solution could be an

aqueous buffer.

Elute the acyl-CoAs from the column using an appropriate elution solvent. For example, 2-

propanol can be used for oligonucleotide purification columns[2], or a mixture of methanol

and ammonium formate for other types of columns.[3]

Sample Concentration and Reconstitution:

Evaporate the eluent to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in a small, known volume of a suitable solvent (e.g., 5% 5-

sulfosalicylic acid) for analysis.[7]

Analysis:

Analyze the extracted 18-methylnonadecanoyl-CoA using a suitable analytical

technique, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[8][9]

Data Presentation
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The following table summarizes representative recovery rates for long-chain acyl-CoA

extraction methods, which are expected to be comparable for 18-methylnonadecanoyl-CoA.

Extraction Method Tissue Type Recovery Rate (%) Reference

Methanol with high

salt concentration &

acyl-CoA-binding

protein

Various 55 [1]

Acetonitrile extraction

with SPE purification

Rat heart, kidney,

muscle
70-80 [2]

Acetonitrile/2-propanol

extraction with SPE

purification

Rat liver 83-90 [3]

Visualizations
// Nodes Sample [label="Tissue Sample\n(e.g., Liver, Kidney)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Homogenization [label="Homogenization\n(KH2PO4 buffer, 2-propanol)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Extraction [label="Acyl-CoA

Extraction\n(Acetonitrile)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Centrifugation

[label="Centrifugation", fillcolor="#FBBC05", fontcolor="#202124"]; Supernatant [label="Collect

Supernatant", fillcolor="#34A853", fontcolor="#FFFFFF"]; SPE [label="Solid-Phase

Extraction\n(SPE)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Elution [label="Elution",

fillcolor="#34A853", fontcolor="#FFFFFF"]; Evaporation [label="Evaporation",

fillcolor="#FBBC05", fontcolor="#202124"]; Reconstitution [label="Reconstitution",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analysis [label="LC-MS/MS Analysis",

fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Sample -> Homogenization; Homogenization -> Extraction; Extraction ->

Centrifugation; Centrifugation -> Supernatant; Supernatant -> SPE; SPE -> Elution; Elution ->

Evaporation; Evaporation -> Reconstitution; Reconstitution -> Analysis; }

Simplified metabolic fate of 18-methylnonadecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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